Cas no 330858-33-8 (2-cyano-3-(4-hydroxyphenyl)-N-(2-methylphenyl)prop-2-enamide)

• Product Name: 2-cyano-3-(4-hydroxyphenyl)-N-(2-methylphenyl)prop-2-enamide
• CAS No: 330858-33-8
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 5417079
• PubChem ID: 26476812
• Update Time: 2025-07-21

2-cyano-3-(4-hydroxyphenyl)-N-(2-methylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(4-hydroxyphenyl)-N-(2-methylphenyl)-2-propenamide
• 330858-33-8
• Z44315829
• EN300-18153986
• 2-cyano-3-(4-hydroxyphenyl)-N-(2-methylphenyl)prop-2-enamide

• Inchi： 1S/C17H14N2O2/c1-12-4-2-3-5-16(12)19-17(21)14(11-18)10-13-6-8-15(20)9-7-13/h2-10,20H,1H3,(H,19,21)/b14-10-
• InChI Key： GRXZNPSCMLBXSR-UVTDQMKNSA-N
• SMILES： O=C(/C(/C#N)=C\C1C=CC(=CC=1)O)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 278.105527694g/mol
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.1Ų

Additional information on 2-cyano-3-(4-hydroxyphenyl)-N-(2-methylphenyl)prop-2-enamide

Comprehensive Overview of 2-cyano-3-(4-hydroxyphenyl)-N-(2-methylphenyl)prop-2-enamide (CAS No. 330858-33-8)

2-cyano-3-(4-hydroxyphenyl)-N-(2-methylphenyl)prop-2-enamide, with the CAS number 330858-33-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of cyanoenamide derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both cyano and hydroxyphenyl functional groups in its structure makes it a promising candidate for studying enzyme inhibition and molecular interactions.

In recent years, the demand for highly functionalized organic compounds like 2-cyano-3-(4-hydroxyphenyl)-N-(2-methylphenyl)prop-2-enamide has surged due to their potential in addressing modern health challenges. Researchers are particularly interested in its role as a scaffold for kinase inhibitors, a hot topic in oncology and autoimmune disease research. The compound's unique structure allows it to interact with specific protein targets, making it a valuable tool for structure-activity relationship (SAR) studies.

The synthesis of CAS 330858-33-8 involves multi-step organic reactions, including Knoevenagel condensation and amide coupling, which are widely discussed in synthetic chemistry forums. Its molecular weight and logP value suggest favorable pharmacokinetic properties, aligning with current trends in drug-likeness optimization. These characteristics have led to its inclusion in virtual screening libraries for AI-driven drug discovery platforms, a rapidly growing field that merges computational chemistry with experimental validation.

From an industrial perspective, 2-cyano-3-(4-hydroxyphenyl)-N-(2-methylphenyl)prop-2-enamide is often referenced in patents related to photovoltaic materials and organic semiconductors. Its conjugated system and electron-withdrawing cyano group contribute to charge transport properties, making it relevant for renewable energy applications. This dual applicability in life sciences and materials science underscores its interdisciplinary importance.

Quality control of CAS 330858-33-8 typically employs advanced analytical techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with rigorous purity standards demanded by regulatory agencies. The compound's stability under various pH conditions is frequently investigated, as this parameter critically impacts its utility in both biological assays and industrial formulations.

Environmental considerations surrounding cyano-containing compounds like this one have become a focal point in green chemistry initiatives. Recent studies explore its biodegradation pathways and eco-toxicity profile, addressing sustainability concerns raised by environmental regulatory bodies. These investigations align with the broader pharmaceutical industry's shift toward green synthesis methodologies.

In the context of intellectual property, 330858-33-8 appears in numerous patent applications covering heterocyclic compound libraries and combinatorial chemistry approaches. Its structural features make it a valuable building block for generating diverse chemical entities, particularly in fragment-based drug design strategies that dominate modern medicinal chemistry.

The compound's crystal structure and polymorphism behavior have been characterized using X-ray diffraction techniques, providing insights crucial for formulation development. Such data is increasingly shared through open-access crystallographic databases, reflecting the scientific community's push for transparent research practices.

Emerging applications of 2-cyano-3-(4-hydroxyphenyl)-N-(2-methylphenyl)prop-2-enamide include its use as a fluorescent probe in cellular imaging studies, capitalizing on its inherent photophysical properties. This application ties into the booming field of theranostics, where diagnostic and therapeutic functions are combined in single molecular entities.

As research continues, the scientific literature on CAS 330858-33-8 is expanding across disciplines from medicinal chemistry to materials engineering. Its multifaceted nature exemplifies how modern chemical entities transcend traditional classification boundaries, offering solutions to complex technological and biomedical challenges.